N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C15H23N3O/c1-4-13-7-5-6-12(2)14(13)16-15(19)18-10-8-17(3)9-11-18/h5-7H,4,8-11H2,1-3H3,(H,16,19)
• InChI Key: YJLBVLWKYVGAHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)N2CCN(CC2)C)C
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide, also known as EMPC, is a chemical compound that has gained significant attention in the scientific community due to its potential in various fields. EMPC is a piperazine derivative that is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has also been shown to inhibit the activity of histone deacetylases (HDACs), proteins that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide is also stable under various conditions, making it suitable for use in a variety of experiments. However, one limitation is that the mechanism of action of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide. One direction is to investigate the potential of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the potential of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide as an anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide and its effects on various biological systems.
Conclusion:
In conclusion, N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide is a piperazine derivative that has gained significant attention in the scientific community due to its potential in various fields. The compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-viral agent. N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has also been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. The synthesis of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide involves a multi-step process, and the mechanism of action of the compound is not fully understood. Further research is needed to fully understand the potential of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide and its effects on various biological systems.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide involves a multi-step process that includes the reaction of 2-ethyl-6-methylphenylhydrazine with ethyl acetoacetate to form 2-ethyl-6-methylphenylhydrazinecarboxylate. This intermediate is then reacted with methyl piperazine to form N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide. The overall yield of the synthesis process is approximately 60-70%.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has gained significant attention in the scientific community due to its potential in various fields. The compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-viral agent. N-(2-ethyl-6-methylphenyl)-4-methylpiperazine-1-carboxamide has also been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.